Cas no 1494700-50-3 (methyl 2-hydroxy-3-(2-methyl-1,3-thiazol-4-yl)propanoate)

Methyl 2-hydroxy-3-(2-methyl-1,3-thiazol-4-yl)propanoate is a specialized organic compound featuring a thiazole moiety and a hydroxy ester functional group. Its molecular structure, combining a heterocyclic thiazole ring with a propanoate ester, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both hydroxyl and ester groups enhances its reactivity, enabling versatile derivatization for applications in drug development and fine chemical manufacturing. The 2-methylthiazole component contributes to its stability and potential bioactivity, often utilized in the design of bioactive molecules. This compound is particularly useful in medicinal chemistry for constructing complex scaffolds with tailored properties.
methyl 2-hydroxy-3-(2-methyl-1,3-thiazol-4-yl)propanoate structure
1494700-50-3 structure
Product Name:methyl 2-hydroxy-3-(2-methyl-1,3-thiazol-4-yl)propanoate
CAS No:1494700-50-3
MF:C8H11NO3S
MW:201.242841005325
CID:5939714
PubChem ID:65945970
Update Time:2025-05-24

methyl 2-hydroxy-3-(2-methyl-1,3-thiazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-hydroxy-3-(2-methyl-1,3-thiazol-4-yl)propanoate
    • EN300-1837373
    • 1494700-50-3
    • AKOS015287803
    • Inchi: 1S/C8H11NO3S/c1-5-9-6(4-13-5)3-7(10)8(11)12-2/h4,7,10H,3H2,1-2H3
    • InChI Key: HERRAWBRHGTLCJ-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC(=C1)CC(C(=O)OC)O

Computed Properties

  • Exact Mass: 201.04596439g/mol
  • Monoisotopic Mass: 201.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 87.7Ų

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Additional information on methyl 2-hydroxy-3-(2-methyl-1,3-thiazol-4-yl)propanoate

Comprehensive Overview of methyl 2-hydroxy-3-(2-methyl-1,3-thiazol-4-yl)propanoate (CAS No. 1494700-50-3)

Methyl 2-hydroxy-3-(2-methyl-1,3-thiazol-4-yl)propanoate (CAS No. 1494700-50-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This ester derivative, featuring a thiazole ring, is widely studied for its potential applications in drug development and bioactive molecule synthesis. The compound's unique structure, combining a hydroxypropanoate backbone with a 2-methylthiazole moiety, makes it a valuable intermediate for designing novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like methyl 2-hydroxy-3-(2-methyl-1,3-thiazol-4-yl)propanoate has surged due to their role in addressing global health challenges. Researchers are particularly interested in its potential as a building block for antimicrobial and anti-inflammatory agents, aligning with the growing need for new treatments against drug-resistant pathogens. The compound's CAS No. 1494700-50-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge medicinal chemistry projects.

The synthesis of methyl 2-hydroxy-3-(2-methyl-1,3-thiazol-4-yl)propanoate typically involves multi-step organic reactions, including esterification and thiazole ring formation. Its chiral center at the 2-hydroxy position adds complexity to its stereochemistry, making it a subject of interest for asymmetric synthesis studies. Analytical techniques such as NMR spectroscopy and mass spectrometry are crucial for characterizing this compound, ensuring purity for research applications.

From an industrial perspective, CAS No. 1494700-50-3 represents a niche but growing market segment. Pharmaceutical companies increasingly seek such fine chemicals to develop targeted therapies, especially in oncology and metabolic disorders. The compound's structure-activity relationship (SAR) is often explored in computational chemistry models, leveraging AI-driven drug discovery platforms—a hot topic in 2024's research landscape.

Environmental and safety profiles of methyl 2-hydroxy-3-(2-methyl-1,3-thiazol-4-yl)propanoate are rigorously evaluated in compliance with REACH and GMP standards. While not classified as hazardous, proper handling protocols are recommended due to its reactive functional groups. This aligns with the broader industry shift toward green chemistry principles, another trending focus in chemical research.

Future research directions for CAS No. 1494700-50-3 may explore its utility in bioconjugation techniques or as a precursor for prodrug formulations. Its compatibility with click chemistry reactions could further expand its applications in biopharmaceuticals. As patent analyses show increasing references to this compound, its commercial importance is expected to rise in coming years.

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